Cas no 1361879-20-0 (Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate)

• Product Name: Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate
• CAS No: 1361879-20-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4799134
• Update Time: 2025-05-21

Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-8(5-17-6-11(12)16)7-2-3-9(14)10(15)4-7/h2-6H,1H3
• InChI Key： MUYBTKFZBGPMEL-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C(=O)OC)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate

Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate (CAS No. 1361879-20-0): A Comprehensive Overview

Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate (CAS No. 1361879-20-0) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic processes and material sciences. Its chemical formula and structural properties make it a subject of interest for researchers exploring novel applications in pharmaceuticals, agrochemicals, and advanced materials.

The compound Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate is often discussed in the context of heterocyclic chemistry, where its pyridine derivative structure offers versatile reactivity. Researchers frequently investigate its potential as a building block for more complex molecules, particularly in the development of bioactive compounds. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis.

One of the most searched topics related to CAS No. 1361879-20-0 is its synthetic pathway. The compound is typically synthesized through a series of chlorination and esterification reactions, starting from readily available precursors. The process involves careful control of reaction conditions to achieve high yields and purity. This aspect is particularly relevant to chemists and manufacturers looking for efficient synthesis methods and scalable production techniques.

In recent years, the demand for Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate has increased due to its potential applications in crop protection and pest management. The compound's structural features align with the growing interest in sustainable agrochemicals, as researchers explore its efficacy in developing new herbicides and fungicides. This aligns with the global trend toward eco-friendly farming solutions, a topic frequently searched by agricultural professionals and environmental scientists.

Another area of interest is the compound's role in pharmaceutical research. The isonicotinate moiety is known for its bioactivity, and derivatives of this compound are being studied for their potential in drug discovery. Researchers are particularly interested in its structure-activity relationships (SAR), which could lead to the development of new therapeutic agents. This aligns with the increasing public and scientific focus on innovative medical treatments and personalized medicine.

The physical and chemical properties of Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate are also a common search topic. The compound is typically a crystalline solid at room temperature, with specific melting points and solubility profiles that are critical for its handling and application. Understanding these properties is essential for chemists working in formulation development and process optimization.

From a market perspective, the compound is part of the broader fine chemicals industry, which is experiencing growth due to increasing demand for specialty chemicals in various sectors. Analysts often search for trends related to chemical manufacturing and supply chain dynamics, making this compound relevant to discussions about industrial chemistry and global trade.

Environmental considerations are another hot topic associated with CAS No. 1361879-20-0. Researchers are investigating its biodegradability and environmental fate, particularly in the context of green chemistry principles. This reflects the broader societal shift toward sustainable chemical practices and eco-conscious manufacturing.

In conclusion, Methyl 3-chloro-5-(3,4-dichlorophenyl)isonicotinate represents a fascinating intersection of chemical innovation and practical application. Its versatility in synthesis, potential in agriculture and medicine, and relevance to current sustainability trends make it a compound of ongoing interest to researchers and industry professionals alike. As scientific understanding of this molecule continues to evolve, so too will its applications and impact across multiple disciplines.